Cas no 1822991-17-2 (Cyclohexanone, 3-butyl-4-methyl-)

• Product Name: Cyclohexanone, 3-butyl-4-methyl-
• CAS No: 1822991-17-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6431089
• PubChem ID: 89031539
• Update Time: 2025-05-21

Cyclohexanone, 3-butyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-butyl-4-methyl-
• SCHEMBL13182003
• 3-BUTYL-4-METHYLCYCLOHEXAN-1-ONE
• 1822991-17-2
• EN300-1156491

• Inchi： 1S/C11H20O/c1-3-4-5-10-8-11(12)7-6-9(10)2/h9-10H,3-8H2,1-2H3
• InChI Key： BVZZWDLGKSMLQN-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C)C(CCCC)C1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.869±0.06 g/cm3(Predicted)
• Boiling Point: 232.7±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 3-butyl-4-methyl-

Cyclohexanone, 3-butyl-4-methyl- (CAS No. 1822991-17-2): An Overview of a Versatile Compound in Modern Chemistry

Cyclohexanone, 3-butyl-4-methyl- (CAS No. 1822991-17-2) is a synthetic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This comprehensive overview aims to provide a detailed understanding of the compound, its synthesis, properties, and current research trends.

Synthesis and Structure: Cyclohexanone, 3-butyl-4-methyl- is a cyclic ketone with a molecular formula of C₁₁H₂₀O. The compound features a cyclohexane ring with a ketone group at the 1-position and substituents at the 3- and 4-positions. The butyl group at the 3-position and the methyl group at the 4-position contribute to its distinct chemical and physical properties. The synthesis of Cyclohexanone, 3-butyl-4-methyl- can be achieved through various methods, including catalytic hydrogenation of the corresponding cyclohexene derivative or through aldol condensation reactions followed by dehydration and oxidation steps.

Physical and Chemical Properties: Cyclohexanone, 3-butyl-4-methyl- is a colorless liquid with a characteristic ketone odor. It has a boiling point of approximately 165°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits moderate polarity due to the presence of the ketone functional group, which makes it suitable for use in various organic reactions. Its stability under normal conditions makes it an attractive choice for industrial applications.

Applications in Pharmaceuticals: One of the most promising applications of Cyclohexanone, 3-butyl-4-methyl- is in the pharmaceutical industry. Recent studies have shown that derivatives of this compound exhibit potential therapeutic effects. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of Cyclohexanone, 3-butyl-4-methyl- as an intermediate in the synthesis of novel anti-inflammatory agents. These agents have shown promising results in preclinical trials for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Mechanism of Action: The therapeutic potential of Cyclohexanone, 3-butyl-4-methyl--based compounds is attributed to their ability to modulate specific biological pathways. Studies have demonstrated that these compounds can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms. Additionally, they have been shown to possess antioxidant properties, which further contribute to their therapeutic efficacy.

Materials Science Applications: Beyond pharmaceuticals, Cyclohexanone, 3-butyl-4-methyl- has found applications in materials science. Its unique chemical structure makes it an excellent precursor for the synthesis of advanced polymers and coatings. For example, researchers at the University of California have developed novel polyurethane coatings using Cyclohexanone, 3-butyl-4-methyl--based monomers. These coatings exhibit superior mechanical properties and resistance to environmental degradation, making them suitable for use in automotive and aerospace industries.

Sustainability and Environmental Impact: In line with growing environmental concerns, recent research has focused on developing more sustainable methods for synthesizing Cyclohexanone, 3-butyl-4-methyl-. Green chemistry approaches have been explored to minimize waste generation and reduce energy consumption during production processes. For instance, a study published in Green Chemistry reported the use of biocatalysts for the selective oxidation of cyclohexanol to produce Cyclohexanone, 3-butyl-4-methyl-. This method not only reduces environmental impact but also improves yield and selectivity.

Safety Considerations: strong> While < strong >Cyclohexanone , 3 -butyl -4 -methyl -< / strong > is generally considered safe for industrial use , proper handling precautions should be observed . The compound may cause skin irritation or respiratory issues if not handled correctly . Therefore , it is essential to follow standard safety protocols , including wearing appropriate personal protective equipment (PPE) such as gloves , goggles , and respirators . Additionally , storage conditions should be carefully controlled to prevent exposure to heat or incompatible materials . p > < p >< strong >Current Research Trends :< / strong > The field of research surrounding < strong >Cyclohexanone , 3 -butyl -4 -methyl -< / strong > is rapidly evolving . Ongoing studies are exploring new applications in areas such as drug delivery systems , advanced materials , and sustainable chemistry . For example , researchers at Harvard University are investigating the use of < strong >Cyclohexanone , 3 -butyl -4 -methyl -< / strong > derivatives as carriers for targeted drug delivery . These studies aim to improve drug efficacy while reducing side effects . p > < p >< strong >Conclusion :< / strong > In summary , < strong >Cyclohexanone , 3 -butyl -4 -methyl -< / strong > ( CAS No . 1822991 -17 -2 ) is a versatile compound with a wide range of applications in modern chemistry . Its unique chemical structure and properties make it an attractive choice for pharmaceuticals , materials science , and organic synthesis . Ongoing research continues to uncover new possibilities for this compound , highlighting its potential to contribute significantly to various scientific fields . As research progresses , it is likely that we will see even more innovative uses for this fascinating molecule . p > article > response >